Cas no 52912-51-3 (Butanoyl chloride, 2,2,3-trimethyl-)

Butanoyl chloride, 2,2,3-trimethyl- structure
52912-51-3 structure
Product Name:Butanoyl chloride, 2,2,3-trimethyl-
CAS No:52912-51-3
MF:C7H13ClO
MW:148.630521535873
CID:358490
PubChem ID:12387521
Update Time:2025-04-19

Butanoyl chloride, 2,2,3-trimethyl- Chemical and Physical Properties

Names and Identifiers

    • Butanoyl chloride, 2,2,3-trimethyl-
    • 2,2,3-trimethylbutanoyl chloride
    • DTXSID30495824
    • SCHEMBL7962611
    • AKOS006325648
    • 52912-51-3
    • Inchi: 1S/C7H13ClO/c1-5(2)7(3,4)6(8)9/h5H,1-4H3
    • InChI Key: DMBLTSODFHHZMS-UHFFFAOYSA-N
    • SMILES: ClC(C(C)(C)C(C)C)=O

Computed Properties

  • Exact Mass: 148.06559
  • Monoisotopic Mass: 148.0654927g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 116
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
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